Cas no 1185293-68-8 (5-Methyl-benzo1,2,5thiadiazole-4-sulfonylchloride hydrochloride)

5-Methyl-benzo1,2,5thiadiazole-4-sulfonylchloride hydrochloride is a specialized sulfonyl chloride derivative used as a key intermediate in organic synthesis, particularly in the preparation of sulfonamides and other sulfur-containing compounds. Its reactive sulfonyl chloride group enables efficient coupling with amines or other nucleophiles, facilitating the construction of diverse molecular frameworks. The hydrochloride salt form enhances stability and handling. This compound is valued for its selectivity in reactions involving heterocyclic systems, making it useful in pharmaceutical and agrochemical research. Proper storage under anhydrous conditions is recommended to maintain reactivity. Handle with care due to its moisture sensitivity and potential irritancy.

5-Methyl-benzo1,2,5thiadiazole-4-sulfonylchloride hydrochloride structure

1185293-68-8 structure

Product Name:5-Methyl-benzo1,2,5thiadiazole-4-sulfonylchloride hydrochloride

CAS No:1185293-68-8

MF:C₇H₅ClN₂O₂S₂

MW:248.709797620773

CID:1070988

PubChem ID:2759786

Update Time:2025-10-15

5-Methyl-benzo1,2,5thiadiazole-4-sulfonylchloride hydrochloride Chemical and Physical Properties

Names and Identifiers

- 5-Methyl-benzo[1,2,5]thiadiazole-4-sulfonyl chloride hydrochloride
- 5-methyl-2,1,3-benzothiadiazole-4-sulfonyl chloride hydrochloride
- AG-A-86547
- AG-L-27930
- CTK6C0653
- MolPort-003-991-015
- SCHEMBL1075335
- ALBB-004142
- LS-01522
- 1185293-68-8
- 5-Methyl-2,1,3-benzothiadiazole-4-sulphonyl chloride
- CS-0309122
- 5-methyl-2,1,3-benzothiadiazole-4-sulfonyl chloride, AldrichCPR
- 2,1,3-Benzothiadiazole-4-sulfonyl chloride, 5-methyl-
- EN300-1590153
- AKOS000291515
- 5-methylbenzo-2,1,3-thiadiazole-4-sulphonylchloride
- MFCD02232191
- STK502945
- 3662-82-6
- 5-Methylbenzo-2,1,3-thiadiazole-4-sulfonyl chloride
- 5-Methyl-benzo[1,2,5]thiadiazole-4-sulfonyl chloride
- 5-Methyl-2,1,3-benzothiadiazole-4-sulfonyl chloride
- BAS 03842004
- DB-359092
- TWWDPSJSTXBULL-UHFFFAOYSA-N
- 5-Methyl-benzo1,2,5thiadiazole-4-sulfonylchloride hydrochloride
- MDL： MFCD06800971
- Inchi： 1S/C7H5ClN2O2S2/c1-4-2-3-5-6(10-13-9-5)7(4)14(8,11)12/h2-3H,1H3
- InChI Key： TWWDPSJSTXBULL-UHFFFAOYSA-N
- SMILES： ClS(C1C2C(C=CC=1C)=NSN=2)(=O)=O

Computed Properties

Exact Mass: 247.9480974g/mol
Monoisotopic Mass: 247.9480974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 316
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 96.5Å²

5-Methyl-benzo1,2,5thiadiazole-4-sulfonylchloride hydrochloride Pricemore >>

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